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Compound of Interest

Compound Name: Oxybenzone-d5

Cat. No.: B581888

Essential Safety and Handling Guide for
Oxybenzone-d5

This guide provides critical safety and logistical information for the handling and disposal of
Oxybenzone-d5, tailored for researchers, scientists, and drug development professionals.
Following these procedural steps is essential for ensuring laboratory safety and proper
environmental stewardship.

Hazard Identification and Classification

Oxybenzone-d5, the deuterated form of Oxybenzone, presents several hazards that
necessitate careful handling. While not classified as a carcinogen by IARC, NTP, or OSHA, it is
associated with skin, eye, and respiratory irritation and is notably toxic to aquatic life.[1][2][3]
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Hazard Classification

GHS Pictogram

Statement

H315: Causes skin irritation.[2]

Skin Irritation GHSO07
[3]
o H319: Causes serious eye
Eye Irritation GHSO07 o
irritation.[2][3]
-~ o H335: May cause respiratory
Specific target organ toxicity GHSO07 o
irritation.[2][3]
Hazardous to the aquatic H400: Very toxic to aquatic life.
) GHS09
environment [1114]
Hazardous to the aquatic H411: Toxic to aquatic life with
GHS09

environment

long lasting effects.[1][4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following

table outlines the minimum PPE requirements for handling Oxybenzone-d5.
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Situation Required Personal Protective Equipment

- Eye/Face Protection: Safety glasses with side-
shields or goggles, approved under NIOSH (US)

Routine Handling (weighing, preparin
9 (weighing, preparing or EN 166 (EU) standards.[1] - Hand Protection:

solutions)
Chemical-resistant gloves (e.qg., nitrile rubber). -

Body Protection: Laboratory coat.

- Respiratory Protection: NIOSH-approved P1
) filter respirator.[1] - Eye/Face Protection: Safety
Generating Dust or Aerosols _ _ _
goggles. - Hand Protection: Chemical-resistant

gloves. - Body Protection: Laboratory coat.

- Respiratory Protection: NIOSH-approved P1
filter respirator.[1] - Eye/Face Protection: Safety
) goggles or a face shield. - Hand Protection:
Spill Cleanup Heavy-duty chemical-resistant gloves. - Body
Protection: Chemical-resistant apron or

coveralls.

Fire E - Self-contained breathing apparatus (SCBA)
ire Emergenc
geney and full protective clothing.[4][5]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risks and
environmental impact.

Experimental Protocol: Safe Handling of Oxybenzone-d5

e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid powder or creating solutions.[3]

o Ensure an eyewash station and safety shower are readily accessible.

o Designate a specific area for handling Oxybenzone-d5 to prevent cross-contamination.
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e Donning PPE:

o Before handling the compound, put on all required PPE as detailed in the table above.
e Handling the Compound:

o Avoid the formation of dust and aerosols.[5]

o When weighing, use a balance with a draft shield or conduct the operation within a fume
hood.

o For creating solutions, add the solid to the solvent slowly to prevent splashing.
e Storage:
o Store Oxybenzone-d5 in a tightly sealed, properly labeled container.[1][3]

o Keep in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents, bases, acid chlorides, and acid anhydrides.[3][4]

o Given that the compound may be hygroscopic and moisture-sensitive, consider storage in
a desiccator.[3][5]

e Post-Handling:
o Thoroughly wash hands with soap and water after handling.[1]
o Clean the work area to remove any residual contamination.

o Remove and properly dispose of or decontaminate PPE.

Spill Management Protocol

e Immediate Actions:
o Evacuate non-essential personnel from the spill area.

o Ensure the area is well-ventilated.
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o Don the appropriate PPE for spill cleanup.

o Containment and Cleanup:

For solid spills, carefully sweep or scoop up the material, avoiding dust generation.[5]

[e]

Dampening the solid with 60-70% ethanol may be an option to reduce dust.[6]

[e]

Place the spilled material into a sealed, labeled container for disposal.[3][5]

o

Clean the spill area with a suitable solvent (e.g., ethanol) and then with soap and water.

[¢]

Collect all cleanup materials in a sealed container for proper disposal.
» Reporting:

o Report the spill to the laboratory supervisor or safety officer.

Disposal Plan

Oxybenzone-d5 is very toxic to aquatic life, and its disposal must be managed to prevent
environmental release.[1]

o Waste Collection:

o Collect all waste containing Oxybenzone-d5, including unused product, contaminated
consumables (e.g., gloves, wipes), and spill cleanup materials, in a dedicated, sealed, and
clearly labeled hazardous waste container.

o Do not dispose of Oxybenzone-d5 down the drain.[1][5]
e Waste Disposal:
o Dispose of the waste through an approved hazardous waste disposal facility.[1]

o The recommended disposal method is to dissolve the compound in a combustible solvent
and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[5]

o Follow all local, state, and federal regulations for hazardous waste disposal.
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Workflow for Handling and Disposal of Oxybenzone-d5

Safe Handling and Disposal Workflow for Oxybenzone-d5

Handling
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\
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\
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Caption: Workflow for the safe handling and disposal of Oxybenzone-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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